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Inductively Coupled Plasma Mass Spectrometry
(ICP-MS)
ICP-MS is a highly sensitive technique capable of detecting metals and several non-metals at

concentrations as low as parts per trillion (ppt). For the analysis of thorium in gold, a chemical

separation step is crucial to remove the gold matrix, which can cause significant interferences.

Application Note: ICP-MS for Thorium in Gold
This method is ideal for determining the total concentration of thorium and its long-lived

isotopes (e.g., ²³²Th) in gold samples. Due to the complexity of the gold matrix, sample

digestion followed by selective separation of thorium is mandatory to avoid spectral and non-

spectral interferences. Potential polyatomic interferences, such as ¹⁹⁷Au³⁵Cl⁺, can overlap with

the mass of thorium isotopes, leading to inaccurate results[1]. The use of a separation resin,

such as UTEVA®, has been shown to provide high recovery rates of over 90% for thorium from

complex matrices[2].

Experimental Protocol: ICP-MS
1. Sample Preparation and Digestion:

Weigh approximately 1 gram of the gold sample accurately.

Place the sample in a clean beaker.
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Add 20 mL of fresh aqua regia (3:1 mixture of concentrated hydrochloric acid and nitric acid).

Gently heat the mixture on a hot plate in a fume hood until the gold is completely dissolved.

Allow the solution to cool to room temperature.

2. Thorium Separation using UTEVA® Resin:

Condition a UTEVA® resin cartridge by passing 10 mL of 3M nitric acid through it.

Load the digested gold sample solution onto the conditioned cartridge.

Wash the cartridge with 20 mL of 3M nitric acid to remove the gold matrix and other

interfering elements.

Elute the thorium from the cartridge using 10 mL of 0.01M hydrochloric acid.

Collect the eluate in a clean sample tube for analysis.

3. ICP-MS Analysis:

Prepare a series of thorium calibration standards in a matrix matching the eluting acid

(0.01M HCl).

Introduce an internal standard (e.g., ²⁰⁹Bi) to all samples and standards to correct for

instrumental drift.

Aspirate the samples and standards into the ICP-MS.

Monitor the signal for ²³²Th.

Quantify the thorium concentration in the samples using the calibration curve.

Quantitative Data: ICP-MS
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Parameter Value Reference

Detection Limit (LOD) 0.1 - 2.3 ppt [2]

Precision (RSD) < 5% [3]

Accuracy (Recovery) > 90% [2]

Experimental Workflow: ICP-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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